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Compound of Interest

Compound Name: p-Terphenyl-d14

Cat. No.: B051327

An In-depth Technical Guide on the Core Properties, Synthesis, and Application of p-
Terphenyl-d14 in Analytical Research.

This technical guide provides a detailed overview of p-Terphenyl-d14, a deuterated aromatic
hydrocarbon with the chemical formula C18D14. It is intended for researchers, scientists, and
drug development professionals who utilize stable isotope-labeled compounds in their work.
This document covers the fundamental properties of p-Terphenyl-d14, its synthesis, and its
primary application as a surrogate standard in the analysis of polycyclic aromatic hydrocarbons
(PAHSs) by gas chromatography-mass spectrometry (GC-MS). Detailed experimental protocols
based on established methodologies are provided, along with quantitative data presented in
structured tables and a visual representation of the analytical workflow.

Core Properties of p-Terphenyl-d14

p-Terphenyl-d14 is the deuterated analog of p-terphenyl, where all 14 hydrogen atoms have
been replaced with deuterium. This isotopic labeling makes it an ideal internal or surrogate
standard for analytical applications, as it behaves chemically similarly to its non-deuterated
counterpart but is distinguishable by its higher mass.

Physicochemical Data
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Property Value

Chemical Formula C18D14

Molecular Weight Approximately 244.39 g/mol
CAS Number 1718-51-0

Appearance Solid

Melting Point 212-213 °C

Synthesis of p-Terphenyl-d14

The synthesis of p-terphenyl and its derivatives is most commonly achieved through a
palladium-catalyzed cross-coupling reaction, specifically the Suzuki-Miyaura coupling. This
reaction forms a carbon-carbon bond between an organoboron compound and an
organohalide.

To synthesize p-Terphenyl-d14, deuterated starting materials are required. A potential
synthetic route involves the coupling of a deuterated phenylboronic acid with a deuterated
dihalobenzene or the coupling of a deuterated biphenyl derivative with a deuterated
phenylating agent.

General Suzuki Coupling Protocol:

A general procedure for a Suzuki coupling reaction to form a p-terphenyl structure involves the
following steps:

e An aryl halide (e.g., 1,4-dibromobenzene-d4) and an arylboronic acid (e.g., phenyl-d5-
boronic acid) are mixed in a suitable solvent, often in a biphasic system with water.

o A palladium catalyst, such as palladium(ll) acetate or
tetrakis(triphenylphosphine)palladium(0), is added.

o Abase, typically sodium carbonate or potassium carbonate, is introduced to facilitate the
transmetalation step.

e The reaction mixture is heated under an inert atmosphere for a specified period.
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e Upon completion, the product is extracted from the aqueous phase using an organic solvent.

e The organic layer is dried, and the solvent is removed to yield the crude product, which is
then purified, often by recrystallization or chromatography.

Application in Polycyclic Aromatic Hydrocarbon
(PAH) Analysis

The primary application of p-Terphenyl-d14 is as a surrogate standard in the analysis of PAHs
in various environmental matrices such as soil, sediment, and water. Its use is integral to
methodologies developed by the United States Environmental Protection Agency (US EPA),
particularly Methods 3540C, 3630C, and 8270D. As a surrogate, it is added to samples before
extraction to monitor the efficiency and recovery of the analytical process.

Experimental Workflow for PAH Analysis

The following diagram illustrates the typical workflow for the analysis of PAHs in a solid matrix
using p-Terphenyl-d14 as a surrogate standard.
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Experimental Workflow for PAH Analysis using p-Terphenyl-d14
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Caption: Workflow for PAH analysis using p-Terphenyl-d14.
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Experimental Protocols

Detailed methodologies for the key experimental stages are outlined below. These are based
on standard US EPA methods.

Sample Extraction (US EPA Method 3540C - Soxhlet
Extraction)

e Asolid sample (e.g., 10-20 g of soil) is mixed with an equal amount of anhydrous sodium
sulfate to remove water.

e The mixture is placed in an extraction thimble.

e A known amount of p-Terphenyl-d14 spiking solution is added directly to the sample in the
thimble.

e The thimble is placed in a Soxhlet extractor.

e The sample is extracted with an appropriate solvent (e.g., a mixture of acetone and hexane)
for 16-24 hours.

o After extraction, the solvent extract is concentrated.

Extract Cleanup (US EPA Method 3630C - Silica Gel
Cleanup)

» A chromatography column is packed with activated silica gel.
e The column is pre-eluted with a non-polar solvent like hexane.
e The concentrated extract from the extraction step is loaded onto the column.

e The PAHSs and the p-Terphenyl-d14 surrogate are eluted from the column with a specific
solvent system, leaving behind more polar interfering compounds.

e The collected eluate is then concentrated to a final volume, typically 1 mL.
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Instrumental Analysis (US EPA Method 8270D - GC-MS)

The cleaned-up extract is analyzed by gas chromatography-mass spectrometry.

Typical GC-MS Parameters:

Parameter Example Value

30 m x 0.25 mm ID, 0.25 um film thickness (e.qg.,
GC Column

DB-5ms)
Carrier Gas Helium at a constant flow rate
Injection Mode Splitless
Injector Temperature 250-300 °C
Oven Temperature Program Initial temp 40-70°C, ramped to 300-320°C
MS lonization Mode Electron lonization (El) at 70 eV
MS Acquisition Mode Selected lon Monitoring (SIM)

Selected lon Monitoring (SIM) for p-Terphenyl-d14:

Compound Quantitation lon (m/z) Qualifier lon(s) (m/z)

p-Terphenyl-d14 244 242, 245

Data Presentation

The use of p-Terphenyl-d14 allows for the accurate quantification of PAHs by correcting for
losses during sample preparation and analysis. The recovery of the surrogate standard is a key
quality control parameter.

Analytical Performance Data:
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Parameter Typical Value
Surrogate Recovery 70-130% (as per EPA method criteria)
Method Detection Limit (MDL) for PAHs 0.1 - 10 pg/kg (matrix dependent)

Based on the response factor relative to an
Quantification of PAHs internal standard, with the final concentration

corrected for the recovery of p-Terphenyl-d14.

Conclusion

p-Terphenyl-d14 is an essential tool for the accurate and reliable quantification of polycyclic
aromatic hydrocarbons in complex matrices. Its chemical and physical properties are well-
suited for its role as a surrogate standard in established analytical protocols, such as those
developed by the US EPA. The methodologies described in this guide provide a framework for
the effective use of p-Terphenyl-d14 in environmental and analytical research.

 To cite this document: BenchChem. [p-Terphenyl-d14 (C18D14): A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051327#p-terphenyl-d14-molecular-weight-and-
formula-c18d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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